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Compound of Interest

Compound Name:
1,2-DIDEOXY-D-

RIBOFURANOSE

CAS No.: 91121-19-6

Cat. No.: B1205667

Get Quote

The "Abasic" Scaffold in Nucleoside Chemistry

Executive Summary: The Structural Anchor
1,2-dideoxy-D-ribofuranose (CAS: 91547-59-0) represents a unique class of carbohydrate

derivatives where the anomeric center (C1) and the C2 position are fully reduced to methylene

groups.[1] Unlike its parent sugars (D-ribose or 2-deoxy-D-ribose), this molecule lacks a

hemiacetal functionality, rendering it chemically stable against mutarotation and glycosidic

hydrolysis.[1]

In the pharmaceutical and biochemical sectors, this molecule is the "gold standard" mimic for

abasic sites (apurinic/apyrimidinic or AP sites) in DNA and RNA. It serves as a chemically

stable spacer that preserves the phosphodiester backbone distance without providing a

nucleobase for hydrogen bonding. This property makes it indispensable for:

DNA Repair Research: Probing the kinetics of DNA repair enzymes

(endonucleases/glycosylases).
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siRNA Therapeutics: Modifying 3'-overhangs to enhance nuclease resistance without

compromising gene silencing.

C-Nucleoside Synthesis: Serving as a chiral tetrahydrofuran scaffold for building non-

hydrolyzable nucleoside analogs.

Chemical Architecture & Stereochemistry
To work effectively with this molecule, researchers must reconcile carbohydrate numbering with

IUPAC nomenclature.

Common Name: 1,2-dideoxy-D-ribofuranose[1][2][3][4][5][6]

IUPAC Name: (2R,3S)-2-(hydroxymethyl)tetrahydrofuran-3-ol[1]

Molecular Formula:

[2][7][8][9][10][11][12]

Molecular Weight: 118.13 g/mol [1][2][4][9][10][11][12]

Stereochemical Mapping
The "D-ribo" configuration implies specific chirality at the remaining centers. In the standard

sugar numbering (C1–C5), C1 and C2 are deoxygenated (

). The chirality resides at C3 and C4.

Sugar Numbering Substituent Configuration
IUPAC Equivalent
(THF Ring)

C1 N/A (Reduced) C5 (Methylene)

C2 N/A (Reduced) C4 (Methylene)

C3 R (Down in Haworth) C3 (Chiral Center)

C4 R C2 (Chiral Center)

C5 (Exocyclic) N/A
Exocyclic

Hydroxymethyl
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Critical Note: The stability of this molecule arises from the ether linkage at C1. Unlike a true

nucleoside, there is no

-glycosidic bond to cleave, making it an "immutable" spacer in oligonucleotide

chains.[1]

Synthesis Protocols
High-purity synthesis is required to avoid

anomer contaminants (though less relevant here due to C1 reduction, stereochemical purity at
C3/C4 is paramount).

Protocol A: The "Thymidine Elimination" Route
(Biomimetic)
This method is favored for its stereochemical retention, utilizing the natural chirality of

Thymidine.

Mechanism:

Starting Material: Thymidine (cheap, abundant chiral pool).

Activation: The nucleobase (Thymine) is activated for leaving, or the sugar-base bond is

destabilized.

Elimination/Reduction: A reductive cleavage removes the base, leaving the tetrahydrofuran

core.

Purification: Silica gel chromatography.

Protocol B: Reductive Deoxygenation from 2-Deoxy-D-
Ribose
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This is the standard organic synthesis route, scalable for gram-quantity production.[1]

Step-by-Step Methodology:

Methylation (Anomeric Protection):

Reagents: 2-deoxy-D-ribose + MeOH + 1% HCl.

Reaction: Stir at RT for 2h.

Product: Methyl 2-deoxy-D-ribofuranoside (mixture of

).[1]

Why: Locks the furanose ring size.

Acyl Protection:

Reagents:

-Toluoyl chloride (or Benzoyl chloride) + Pyridine.

Reaction:

, 12h.

Product: Methyl 3,5-di-O-toluoyl-2-deoxy-D-ribofuranoside.[1]

Why: Protects the hydroxyls at C3 and C5 during the harsh reduction step.

Anomeric Activation (Chlorination):

Reagents: HCl/Acetic Acid or

.

Reaction: Converts the methoxy group at C1 to a chloride (

).
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Radical Reduction (The "Dideoxy" Step):

Reagents: Tributyltin hydride (

) + AIBN (Initiator) in Toluene.

Conditions: Reflux under Argon, 4h.

Mechanism:[1][13] Homolytic cleavage of the C1-Cl bond followed by H-abstraction.[1]

Result: The C1 position becomes a methylene group (

).

Deprotection:

Reagents: NaOMe in MeOH (Zemplén conditions).

Product:1,2-dideoxy-D-ribofuranose.[1][2][3][4][5][14][15]

Applications in Drug Discovery &
Oligonucleotides[5][13][16]
The "dSpacer" in Oligonucleotide Synthesis
In automated DNA synthesis, 1,2-dideoxy-D-ribofuranose is converted into a

phosphoramidite building block (5'-O-DMT-1,2-dideoxyribose-3'-O-phosphoramidite).[1]

Function: It inserts a "blank" spot in the sequence.

Use Case: When hybridized to a target strand, the target base opposite the dSpacer has no

partner. This mimics an abasic site, allowing researchers to measure the binding affinity

penalty (

) of a missing base pair.

siRNA Modification (3'-Overhangs)
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Synthetic siRNAs require 3'-overhangs (usually UU) for efficient loading into the RISC complex.

However, these overhangs are vulnerable to exonucleases.

Strategy: Replacing the 3'-terminal nucleotides with 1,2-dideoxy-D-ribofuranose units.

Outcome: The absence of the nucleobase prevents nuclease recognition while maintaining

the physical 3' tail required for RISC loading.

Visualization of the siRNA Workflow

Mechanism of Action

Standard siRNA
(Vulnerable 3' UU Overhang)

Design: Replace 3' UU
with 1,2-dideoxy-ribose (dSpacer)

Optimization Solid Phase Synthesis
(Using dSpacer Phosphoramidite)

Protocol Modified siRNA
(Nuclease Resistant)

Deprotection & Purification RISC Loading
(Maintained)

Biological Activity

Click to download full resolution via product page

Figure 1: Workflow for stabilizing siRNA therapeutics using 1,2-dideoxy-D-ribofuranose
spacers.

Physical Properties & Characterization Data[1][5][8]
[9][11][17]
For quality control (QC) in synthesis, the following parameters are standard.
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Property Value / Description Method of Verification

Physical State Colorless to pale yellow oil Visual Inspection

Boiling Point 105°C @ 0.02 Torr Vacuum Distillation

Density ~1.239 g/cm³ Pycnometer

Refractive Index ~ 1.48 Refractometer

Solubility High (Water, MeOH, DMSO) Solubility Test

pKa ~14.25 (Alcoholic OH) Potentiometric Titration

Key NMR Signal
C1 protons appear as

multiplets upfield (no acetal H)

-NMR (

or

)

Synthesis Pathway Diagram[1][5][18]
The following diagram illustrates the transformation from the chiral pool (2-deoxy-D-ribose) to

the final abasic scaffold.
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2-Deoxy-D-Ribose
(Starting Material)

Methyl Glycoside
(Anomeric Protection)

MeOH, H+

3,5-Di-O-Toluoyl Derivative
(Hydroxyl Protection)

Tol-Cl, Pyridine

Glycosyl Chloride
(Anomeric Activation)

HCl/AcOH

C1-Radical Intermediate

Bu3SnH, AIBN
(Reflux)

1,2-Dideoxy-D-Ribofuranose
(Final Scaffold)

1. Reduction
2. NaOMe (Deprotection)
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Figure 2: Chemo-selective reduction pathway converting 2-deoxy-D-ribose to the 1,2-dideoxy

scaffold.[1][16]

References

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 11 Tech Support

https://www.benchchem.com/product/b1205667/docs?utm_src=pdf-body-img#technical-monograph-1-2-dideoxy-d-ribofuranose
http://pseudomonas.umaryland.edu/PAMDB?MetID=PAMDB001172
https://www.tcichemicals.com/IN/en/p/T2607
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1205667?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


PubChem. (n.d.).[8][9][11] 1,2-Dideoxy-D-ribofuranose (Compound).[1][2][3][4][5][14][17]

National Library of Medicine. Retrieved from [Link]

Takeshita, S., et al. (1987). Practical and Reliable Synthesis of 1,2-Dideoxy-D-ribofuranose
and Its Application in RNAi Studies. Journal of Organic Chemistry / PubMed. Retrieved from

[Link] (Contextualized via search result 1.11)

Millican, T. A., et al. (1984).[6] Synthesis of 1,2-dideoxy-D-ribofuranose and 1,2-dideoxy-1-

phenyl-beta-D-ribofuranose.[1] Nucleic Acids Research, 12(19), 7435–7453. Retrieved from

[Link]

Glen Research. (n.d.). dSpacer (Abasic Site) Phosphoramidite. Technical Monograph.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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